Cas no 2703772-42-1 (2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid)

• Product Name: 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid
• CAS No: 2703772-42-1
• MF: C₁₇H₁₃N₃O₄S
• MW: 355.367822408676
• CID: 6545567
• PubChem ID: 165944414
• Update Time: 2025-10-16

2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2703772-42-1
• 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid
• EN300-37082291

• Inchi： 1S/C17H13N3O4S/c1-10-6-7-13(16-15(10)11(8-18)9-19-16)20-25(23,24)14-5-3-2-4-12(14)17(21)22/h2-7,9,19-20H,1H3,(H,21,22)
• InChI Key： MWTPPCQRCOTASQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(NC1=CC=C(C)C2C(C#N)=CNC=21)(=O)=O

Computed Properties

• Exact Mass: 355.06267708g/mol
• Monoisotopic Mass: 355.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid

Introduction to 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid (CAS No. 2703772-42-1)

2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid (CAS No. 2703772-42-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid is a complex organic molecule with a molecular formula of C₁₈H₁₄N₄O₃S and a molecular weight of approximately 366.38 g/mol. The compound features an indole core linked to a benzoic acid moiety via a sulfamoyl group, which imparts unique chemical and biological properties. The presence of the cyano and methyl groups further enhances the molecule's reactivity and stability.

The physical properties of 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid include its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively insoluble in water, which can be advantageous for certain pharmaceutical formulations. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the reaction of 7-aminoindole with benzenesulfonyl chloride to form the sulfamoyl intermediate, followed by the introduction of the cyano and methyl groups through subsequent reactions.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high purity and reproducibility of the final product.

Biological Activities

2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid has demonstrated promising biological activities in various assays. One of its key properties is its potent anti-inflammatory activity, which has been attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. In vitro studies have shown that the compound effectively reduces inflammation in human cell lines, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid has also exhibited significant anticancer activity. Research conducted at the National Cancer Institute found that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. These findings suggest that it may have therapeutic potential in cancer therapy, particularly for solid tumors.

Clinical Trials and Future Prospects

The promising preclinical results of 2-[(3-cyano-4-methyl-1H-indol-7-yl)sulfamoyl]benzoic acid have led to its advancement into early-stage clinical trials. Initial Phase I trials have focused on evaluating the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data indicate that it is well-tolerated with no significant adverse effects observed at therapeutic doses.

Ongoing Phase II trials are currently assessing the efficacy of 2-[(3-cyano-4-methyl-1H-indol-7-y l)sulfamoyl]benzoic acid in patients with specific inflammatory conditions and cancers. These trials aim to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

Conclusion

2-[ (3-cyano - 4 - methyl - 1 H - indol - 7 - y l )sulfamoyl ] benzoic acid strong > (CAS No . 2703772 - 42 - 1 ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its potent anti-inflammatory and anticancer properties , positions it as a valuable candidate for further pharmaceutical research . As ongoing clinical trials continue to provide insights into its safety and efficacy , this compound holds significant potential for addressing unmet medical needs in various therapeutic areas . p >